Cas no 1261784-58-0 (7-Methoxybenzothiazole-2-carboxaldehyde)

• Product Name: 7-Methoxybenzothiazole-2-carboxaldehyde
• CAS No: 1261784-58-0
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 850160
• Update Time: 2025-05-20

7-Methoxybenzothiazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxaldehyde, 7-methoxy-
• 7-methoxybenzothiazole-2-carboxaldehyde
• FCH1191457
• CID 118704483
• 7-Methoxybenzothiazole-2-carboxaldehyde

• Inchi： 1S/C9H7NO2S/c1-12-7-4-2-3-6-9(7)13-8(5-11)10-6/h2-5H,1H3
• InChI Key： FVLDHZFHJLLCTB-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC2C=CC=C(C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 346.3±34.0 °C(Predicted)
• pka: -0.80±0.30(Predicted)

Additional information on 7-Methoxybenzothiazole-2-carboxaldehyde

7-Methoxybenzothiazole-2-carboxaldehyde: A Comprehensive Overview

7-Methoxybenzothiazole-2-carboxaldehyde, also known by its CAS number CAS No. 1261784-58-0, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in various industries. The structure of 7-Methoxybenzothiazole-2-carboxaldehyde consists of a benzothiazole ring system with a methoxy group at the 7-position and an aldehyde group at the 2-position, making it a unique derivative with distinct chemical properties.

The synthesis of 7-Methoxybenzothiazole-2-carboxaldehyde typically involves multi-step organic reactions, often starting from benzothiazole precursors. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its increasing demand in research and industrial applications. The aldehyde group in the molecule provides reactivity towards various nucleophiles, making it a valuable intermediate in the synthesis of more complex structures.

In terms of applications, 7-Methoxybenzothiazole-2-carboxaldehyde has found significant use in the development of fluorescent sensors and probes. Its ability to undergo fluorescence modulation upon interaction with specific analytes makes it an attractive candidate for sensing applications. Recent studies have demonstrated its potential in detecting metal ions, such as copper(II) and zinc(II), with high sensitivity and selectivity. These findings highlight its role in advancing analytical chemistry and environmental monitoring technologies.

Beyond sensing applications, 7-Methoxybenzothiazole-2-carboxaldehyde has also been explored for its biological activities. Researchers have investigated its potential as an anti-inflammatory agent, demonstrating promising results in vitro models. The methoxy group at the 7-position is believed to contribute to its bioavailability and pharmacokinetic properties, making it a candidate for further drug development studies.

The structural uniqueness of 7-Methoxybenzothiazole-2-carboxaldehyde also lends itself to applications in materials science. Its incorporation into polymer matrices has been studied to enhance mechanical and thermal properties, offering potential uses in advanced materials for aerospace and electronics industries.

In conclusion, 7-Methoxybenzothiazole-2-carboxaldehyde, with its CAS number CAS No. 1261784-58-0, stands as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in both academic and industrial settings.